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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B076046 Get Quote

Disperse Yellow 54, a quinophthalone dye, presents several characteristics that suggest its

potential as a fluorescent tracer for qualitative and quantitative flow visualization techniques in

fluid dynamics, such as Laser-Induced Fluorescence (LIF) and Particle Image Velocimetry

(PIV).[1] Its primary application to date has been in the textile industry for dyeing polyester

fibers.[2][3][4][5]

Principle of Operation
In fluid dynamics experiments, a fluorescent tracer is introduced into a flow, and a light source,

typically a laser, is used to excite the dye molecules. The excited molecules then emit light at a

longer wavelength (fluorescence), which is captured by a detector. The intensity of the

fluoresced light can be correlated to various flow properties, such as concentration,

temperature, and velocity. For this to be effective, the tracer should be chemically inert, have

high fluorescence quantum yield, be soluble in the working fluid, and exhibit good

photostability. While Disperse Yellow 54 is noted to be insoluble in water, it is soluble in some

organic solvents like ethanol, which are used in certain fluid dynamics studies.[2]

Potential Applications
Flow Visualization: Tracing streamlines, identifying flow separation and reattachment points,

and visualizing vortex structures.

Concentration Measurements: In mixing studies, the fluorescence intensity can be directly

related to the concentration of the tracer.
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Temperature Measurements: Some fluorescent dyes exhibit temperature-dependent

fluorescence. The potential for Disperse Yellow 54 to be used in laser-induced thermometry

would require experimental characterization.

Two-Phase Flow Studies: Investigating the dynamics of liquid-liquid or gas-liquid interfaces.

Physicochemical Properties of Disperse Yellow 54
A summary of the known physicochemical properties of Disperse Yellow 54 is provided in the

table below. These properties are primarily documented for its application as a textile dye but

are relevant for its potential use as a fluid dynamics tracer.

Property Value References

Chemical Name
2-(3-hydroxyquinolin-2-

yl)indene-1,3-dione
[6]

C.I. Name Disperse Yellow 54 [2]

CAS Number 12223-85-7 [2][7][8][9]

Molecular Formula C18H11NO3 [2][7][9][10][11]

Molecular Weight 289.28 g/mol [2][10]

Appearance Yellow powder/grain [2][4][10]

Melting Point 265 °C [3][11]

Boiling Point 502 °C at 760 mmHg [3][6][7][9][11]

Solubility

Insoluble in water; Soluble in

strong sulfuric acid, pyridine

(when heated), sulfolane, and

ethanol.

[2]

Water Solubility 28.93 µg/L (at 25 °C) [3]
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The following are generalized protocols for using a fluorescent dye like Disperse Yellow 54 in

Laser-Induced Fluorescence (LIF) for concentration measurement. These protocols are

hypothetical and would require optimization and validation for Disperse Yellow 54.

Protocol 1: Preparation of Tracer Stock Solution
Solvent Selection: Based on its known solubility, select a suitable solvent for your fluid

dynamics experiment (e.g., ethanol).[2] Ensure the chosen solvent is compatible with your

experimental apparatus.

Dissolution: Prepare a concentrated stock solution of Disperse Yellow 54 in the chosen

solvent. For example, dissolve 10 mg of Disperse Yellow 54 powder in 100 mL of ethanol to

create a 100 mg/L stock solution.

Sonication: To ensure complete dissolution, sonicate the solution for 15-20 minutes.

Filtration: Filter the stock solution through a 0.22 µm syringe filter to remove any undissolved

particles that could interfere with laser-based measurements.

Storage: Store the stock solution in a dark, airtight container to prevent photodegradation

and solvent evaporation.

Protocol 2: Laser-Induced Fluorescence (LIF) for
Concentration Measurement

Experimental Setup:

A fluidic channel or vessel transparent to the excitation and emission wavelengths.

An excitation light source, such as a continuous wave (CW) or pulsed laser. The laser

wavelength should be chosen to overlap with the absorption spectrum of Disperse Yellow
54.

Optics to shape the laser beam into a sheet or a focused point, depending on the

measurement requirements.
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A sensitive camera (e.g., CCD or sCMOS) with an appropriate optical filter to block the

scattered laser light and transmit the fluorescence emission.

A data acquisition and processing system.

Procedure:

Introduce the working fluid (e.g., ethanol) into the experimental setup.

Inject a known concentration of the Disperse Yellow 54 tracer solution into the flow.

Illuminate the region of interest with the laser sheet.

Capture the fluorescence signal using the camera. The exposure time should be optimized

to maximize the signal-to-noise ratio without saturating the detector.

Acquire a series of images to analyze the temporal evolution of the tracer concentration.

Data Analysis:

Correct the raw fluorescence images for background noise and non-uniformities in the

laser sheet intensity.

Assuming a linear relationship between fluorescence intensity and concentration (which

needs to be verified experimentally), create a calibration curve by measuring the

fluorescence intensity of several known concentrations of Disperse Yellow 54.

Use the calibration curve to convert the fluorescence intensity maps into quantitative

concentration maps.

Visualizations

Solution Preparation LIF Experiment

Weigh DY54 Dissolve in Solvent Sonicate Filter Inject Tracer
 Introduce to Flow
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Click to download full resolution via product page

Caption: Workflow for concentration measurement using Disperse Yellow 54 in a Laser-

Induced Fluorescence experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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